Cas no 1803561-84-3 (5-(4-Hydroxypiperidin-1-yl)-2-piperidin-3-ylpyridazin-3-one)
5-(4-Hydroxypiperidin-1-yl)-2-piperidin-3-ylpyridazin-3-one Chemical and Physical Properties
Names and Identifiers
-
- 5-(4-Hydroxypiperidin-1-yl)-2-piperidin-3-ylpyridazin-3-one
-
- Inchi: 1S/C14H22N4O2/c19-13-3-6-17(7-4-13)12-8-14(20)18(16-10-12)11-2-1-5-15-9-11/h8,10-11,13,15,19H,1-7,9H2
- InChI Key: GCWRNFLXHUWVJI-UHFFFAOYSA-N
- SMILES: C1(=O)N(C2CCCNC2)N=CC(N2CCC(O)CC2)=C1
5-(4-Hydroxypiperidin-1-yl)-2-piperidin-3-ylpyridazin-3-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-179732-0.05g |
5-(4-hydroxypiperidin-1-yl)-2-(piperidin-3-yl)-2,3-dihydropyridazin-3-one |
1803561-84-3 | 0.05g |
$235.0 | 2023-09-19 | ||
| Enamine | EN300-179732-0.1g |
5-(4-hydroxypiperidin-1-yl)-2-(piperidin-3-yl)-2,3-dihydropyridazin-3-one |
1803561-84-3 | 0.1g |
$352.0 | 2023-09-19 | ||
| Enamine | EN300-179732-0.25g |
5-(4-hydroxypiperidin-1-yl)-2-(piperidin-3-yl)-2,3-dihydropyridazin-3-one |
1803561-84-3 | 0.25g |
$503.0 | 2023-09-19 | ||
| Enamine | EN300-179732-0.5g |
5-(4-hydroxypiperidin-1-yl)-2-(piperidin-3-yl)-2,3-dihydropyridazin-3-one |
1803561-84-3 | 0.5g |
$791.0 | 2023-09-19 | ||
| Enamine | EN300-179732-1.0g |
5-(4-hydroxypiperidin-1-yl)-2-(piperidin-3-yl)-2,3-dihydropyridazin-3-one |
1803561-84-3 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-179732-2.5g |
5-(4-hydroxypiperidin-1-yl)-2-(piperidin-3-yl)-2,3-dihydropyridazin-3-one |
1803561-84-3 | 2.5g |
$1988.0 | 2023-09-19 | ||
| Enamine | EN300-179732-5.0g |
5-(4-hydroxypiperidin-1-yl)-2-(piperidin-3-yl)-2,3-dihydropyridazin-3-one |
1803561-84-3 | 5.0g |
$2940.0 | 2023-02-16 | ||
| Enamine | EN300-179732-10.0g |
5-(4-hydroxypiperidin-1-yl)-2-(piperidin-3-yl)-2,3-dihydropyridazin-3-one |
1803561-84-3 | 10.0g |
$4360.0 | 2023-02-16 | ||
| Enamine | EN300-179732-1g |
5-(4-hydroxypiperidin-1-yl)-2-(piperidin-3-yl)-2,3-dihydropyridazin-3-one |
1803561-84-3 | 1g |
$1014.0 | 2023-09-19 | ||
| Enamine | EN300-179732-5g |
5-(4-hydroxypiperidin-1-yl)-2-(piperidin-3-yl)-2,3-dihydropyridazin-3-one |
1803561-84-3 | 5g |
$2940.0 | 2023-09-19 |
5-(4-Hydroxypiperidin-1-yl)-2-piperidin-3-ylpyridazin-3-one Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
Additional information on 5-(4-Hydroxypiperidin-1-yl)-2-piperidin-3-ylpyridazin-3-one
Comprehensive Guide to 5-(4-Hydroxypiperidin-1-yl)-2-piperidin-3-ylpyridazin-3-one (CAS No. 1803561-84-3): Properties, Applications, and Research Insights
The compound 5-(4-Hydroxypiperidin-1-yl)-2-piperidin-3-ylpyridazin-3-one (CAS No. 1803561-84-3) is a sophisticated heterocyclic molecule that has garnered significant attention in pharmaceutical and chemical research. This pyridazinone derivative features a unique structural framework, combining hydroxypiperidine and piperidine moieties, which contribute to its potential biological activity. Researchers are particularly interested in this compound due to its possible applications in drug discovery and medicinal chemistry.
With the increasing demand for novel therapeutic agents, 5-(4-Hydroxypiperidin-1-yl)-2-piperidin-3-ylpyridazin-3-one has emerged as a promising candidate for various pharmacological studies. The presence of both hydroxyl and amine functional groups in its structure makes it a versatile intermediate for further chemical modifications. Recent studies have explored its potential as a scaffold for developing central nervous system (CNS) targeting compounds, aligning with current trends in neuroscience research and the growing need for neurological disorder treatments.
The physicochemical properties of CAS 1803561-84-3 make it particularly interesting for formulation scientists. Its moderate solubility profile and the presence of hydrogen bond donors/acceptors suggest potential for good bioavailability, a crucial factor in modern drug development. Pharmaceutical companies are actively investigating this compound's ADME (Absorption, Distribution, Metabolism, and Excretion) characteristics, which are critical for predicting in vivo behavior and therapeutic potential.
In synthetic chemistry, 5-(4-Hydroxypiperidin-1-yl)-2-piperidin-3-ylpyridazin-3-one serves as a valuable building block for creating more complex molecular architectures. Its pyridazinone core is known to interact with various biological targets, making it a focus area for researchers developing kinase inhibitors and other enzyme modulators. The compound's synthetic accessibility and structural features position it as an important tool in fragment-based drug discovery approaches.
Market analysis indicates growing interest in CAS 1803561-84-3 among contract research organizations and academic laboratories. The compound's potential applications in developing treatments for neurodegenerative diseases and mental health disorders align with current healthcare priorities worldwide. As research continues, we anticipate more publications and patents featuring this intriguing molecule, potentially leading to breakthrough therapeutic candidates in the coming years.
Quality control and characterization of 5-(4-Hydroxypiperidin-1-yl)-2-piperidin-3-ylpyridazin-3-one remain crucial aspects for researchers. Advanced analytical techniques including HPLC, mass spectrometry, and NMR spectroscopy are routinely employed to ensure compound purity and structural verification. These quality measures are essential for reproducible research outcomes and reliable biological data generation.
The stability profile of CAS 1803561-84-3 under various conditions is another active area of investigation. Preliminary studies suggest that proper storage conditions (typically cool, dry environments) can maintain the compound's integrity for extended periods. Such stability data is valuable for both research and potential commercial applications of this chemical entity.
From a regulatory perspective, 5-(4-Hydroxypiperidin-1-yl)-2-piperidin-3-ylpyridazin-3-one currently falls under the category of research chemicals, with no specific restrictions reported. However, researchers should always consult current regulations in their jurisdiction before working with this or any chemical compound, as regulatory landscapes can evolve with new scientific findings.
Future research directions for CAS 1803561-84-3 may include detailed structure-activity relationship studies, formulation development, and comprehensive toxicological profiling. The scientific community eagerly awaits further discoveries about this compound's full potential and possible applications in addressing unmet medical needs.
For researchers interested in sourcing 5-(4-Hydroxypiperidin-1-yl)-2-piperidin-3-ylpyridazin-3-one, several specialized chemical suppliers offer this compound with varying purity grades. It's recommended to verify certificates of analysis and supplier credentials to ensure material quality meets research requirements. Proper handling procedures and safety precautions should always be followed when working with this or any laboratory chemical.
1803561-84-3 (5-(4-Hydroxypiperidin-1-yl)-2-piperidin-3-ylpyridazin-3-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)